Cas no 1261552-11-7 (2-(3-bromo-4-chlorophenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-bromo-4-chlorophenyl)-2-hydroxyacetic acid
• CAS No: 1261552-11-7
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• CID: 4583649
• PubChem ID: 79018152
• Update Time: 2025-10-31

2-(3-bromo-4-chlorophenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-chlorophenyl)-2-hydroxyacetic acid

• Inchi： 1S/C8H6BrClO3/c9-5-3-4(1-2-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
• InChI Key： BLQLDUGKXMFTKB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(Cl)C(Br)=C1)O

Additional information on 2-(3-bromo-4-chlorophenyl)-2-hydroxyacetic acid

2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid: A Comprehensive Overview

2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid (CAS No. 1261552-11-7) is a chemically synthesized compound with a unique structure that combines bromine, chlorine, and hydroxyl groups in a single molecule. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential applications. The molecule's structure, characterized by a phenyl ring substituted with bromine and chlorine atoms, along with a hydroxyl group attached to an acetic acid moiety, makes it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid involves multi-step reactions that typically start with the bromination and chlorination of acetophenone derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound's stability under various conditions has been extensively studied, revealing its resistance to thermal degradation and susceptibility to nucleophilic substitution reactions under specific pH conditions.

One of the most promising applications of 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid lies in its use as an intermediate in drug discovery. Researchers have explored its potential as a precursor for developing novel pharmaceutical agents targeting various diseases, including cancer and infectious diseases. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against human cancer cell lines, suggesting its role in the development of targeted therapies.

In addition to its pharmacological applications, 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid has found utility in materials science. Its ability to form stable metal complexes has led to its investigation as a ligand in catalytic systems for organic synthesis. Recent research highlights its effectiveness in facilitating cross-coupling reactions, which are critical in the production of complex organic molecules used in electronics and advanced materials.

The environmental impact of 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid has also been a topic of interest. Studies conducted in 2023 have assessed its biodegradability and toxicity profiles, revealing moderate persistence in aquatic environments under certain conditions. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks associated with this compound.

From a structural perspective, the compound's phenyl ring substitution pattern plays a crucial role in determining its reactivity and selectivity in chemical reactions. The presence of both bromine and chlorine atoms introduces steric hindrance and electronic effects that influence the molecule's behavior during synthesis and application. This unique combination of substituents also contributes to its distinct spectroscopic properties, making it amenable to detailed characterization using techniques such as NMR and IR spectroscopy.

Recent advancements in computational chemistry have further enhanced our understanding of 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid's molecular interactions. Quantum mechanical simulations have provided insights into its electronic structure and bonding patterns, which are essential for predicting its reactivity in different chemical environments. These computational studies complement experimental findings, offering a comprehensive view of the compound's behavior at the molecular level.

In conclusion, 2-(3-Bromo-4-Chlorophenyl)-2-Hydroxyacetic Acid (CAS No. 1261552-11-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with recent research advancements, positions it as a valuable tool for innovation in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.